Cas no 10567-02-9 (2-Hexadecanaminium,1-ethoxy-N,N,N-trimethyl-1-oxo-, bromide (1:1))

• Product name: 2-Hexadecanaminium,1-ethoxy-N,N,N-trimethyl-1-oxo-, bromide (1:1)
• CAS No: 10567-02-9
• MF: C₂₁H₄₄NO₂+^.Br-
• MW: 422.48356
• CID: 141695
• PubChem ID: 160944

2-Hexadecanaminium,1-ethoxy-N,N,N-trimethyl-1-oxo-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecanaminium,1-ethoxy-N,N,N-trimethyl-1-oxo-, bromide (1:1)
• (1-ethoxy-1-oxohexadecan-2-yl)-trimethylazanium,bromide
• Septonex
• [1-(ethoxycarbonyl)pentadecyl]trimethylammonium bromide
• 1-carbethoxypentadecyltrimethylammonium bromide
• 1-ethoxycarbonylpentadecyltrimethylammonium bromide
• 2-Hexadecanaminium, 1-ethoxy-N,N,N-trimethyl-1-oxo-
• AC1L4OIS
• Carbaethopendecine bromide
• Carbethopendecinium bromide
• D07609
• Septonex (TN)
• 1-ethoxycarbonyl-pentadecyltrimethylammoniumbromid
• DESIDENT
• DTXSID10909676
• CARBAETHOPENDECINIUM BROMIDE
• AMMONIUM, (1-CARBOXYPENTADECYL)TRIMETHYL-, BROMIDE, ETHYL ESTER
• ALKONIUM BROMIDE
• (1-ethoxy-1-oxohexadecan-2-yl)-trimethylazanium;bromide
• (1-CARBOXYPENTADECYL)TRIMETHYLAMMONIUM BROMIDE, ETHYL ESTER
• ALKONIUM BROMIDE [WHO-DD]
• SCHEMBL16669254
• Carbaethopendecine (bromide)
• MUCOSEPTONEX
• 2-HEXADECANAMINIUM, 1-ETHOXY-N,N,N-TRIMETHYL-1-OXO-, BROMIDE (1:1)
• Q5037857
• 0T45P766JT
• 10567-02-9
• UNII-0T45P766JT
• CARBETOPENDECINIUM BROMIDE
• 2-Hexadecanaminium, 1-ethoxy-N,N,N-trimethyl-1-oxo-, bromide
• 1-Ethoxy-N,N,N-trimethyl-1-oxohexadecan-2-aminium bromide

• Inchi： InChI=1S/C21H44NO2.BrH/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20(22(3,4)5)21(23)24-7-2;/h20H,6-19H2,1-5H3;1H/q+1;/p-1
• InChI Key： FXQJFHYFOGHZTB-UHFFFAOYSA-M
• SMILES： [Br-].CCCCCCCCCCCCCCC([N+](C)(C)C)C(OCC)=O

Computed Properties

• Exact Mass: 421.25572
• Monoisotopic Mass: 421.25554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives